Cas no 157-48-2 (1-Oxaspiro[2.3]hexane)

• Product Name: 1-Oxaspiro[2.3]hexane
• CAS No: 157-48-2
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD11226850
• CID: 96425
• PubChem ID: 529197
• Update Time: 2025-08-05

1-Oxaspiro[2.3]hexane Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.3]hexane
• AKOS006324131
• SY253039
• F1905-0612
• 157-48-2
• oxaspirohexane
• DTXSID10336120
• PS-17935
• AC8443
• MFCD11226850
• 2-Oxaspiro[2,3]hexane
• InChI=1/C5H8O/c1-2-5(3-1)4-6-5/h1-4H
• Z1198320605
• 1-oxaspiro[2,3]hexane
• EN300-106093
• DB-132955

• MDL： MFCD11226850
• Inchi： 1S/C5H8O/c1-2-5(3-1)4-6-5/h1-4H2
• InChI Key： APUDJEBZDAGSQY-UHFFFAOYSA-N
• SMILES： O1CC21CCC2

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Additional information on 1-Oxaspiro[2.3]hexane

1-Oxaspiro[2.3]hexane: A Comprehensive Overview

1-Oxaspiro[2.3]hexane is a unique organic compound with the CAS registry number 157-48-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a heteroatom such as oxygen or nitrogen. In the case of 1-Oxaspiro[2.3]hexane, the spiro atom is oxygen, making it a spiro ether. The molecule consists of a three-membered ring fused to a four-membered ring, forming a bicyclic structure that imparts unique chemical and physical properties.

The synthesis of 1-Oxaspiro[2.3]hexane has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are valuable for applications in drug discovery and asymmetric catalysis. The compound's rigid bicyclic structure makes it an attractive scaffold for medicinal chemistry, as it can serve as a template for designing bioactive molecules with specific stereochemical requirements.

One of the most notable applications of 1-Oxaspiro[2.3]hexane is in the field of materials science, where it has been used as a building block for constructing advanced materials with tailored mechanical and electronic properties. For instance, researchers have incorporated this compound into polymer networks to enhance their thermal stability and mechanical strength. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.

Recent studies have also highlighted the potential of 1-Oxaspiro[2.3]hexane in biochemistry and pharmacology. The compound has been shown to exhibit moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Furthermore, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis.

From an environmental perspective, the degradation pathways of 1-Oxaspiro[2.3]hexane have been investigated under various conditions, including biodegradation and photodegradation. These studies have provided insights into its environmental fate and toxicity, which are critical for assessing its safety and sustainability in industrial applications.

In conclusion, 1-Oxaspiro[2.3]hexane (CAS No. 157-48-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique bicyclic structure, coupled with recent advancements in synthesis and application development, positions it as an important molecule in contemporary chemical research.